Cas no 2138014-81-8 (2-1-(2-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-ylpropan-2-amine)

• Product Name: 2-1-(2-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-ylpropan-2-amine
• CAS No: 2138014-81-8
• MF: C₁₂H₁₅FN₄
• MW: 234.272705316544
• CID: 5608722
• PubChem ID: 165477313
• Update Time: 2025-05-21

2-1-(2-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-840168
• 2-[1-(2-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-yl]propan-2-amine
• 2138014-81-8
• 2-1-(2-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-ylpropan-2-amine

• Inchi： 1S/C12H15FN4/c1-8-5-4-6-9(11(8)13)17-7-10(15-16-17)12(2,3)14/h4-7H,14H2,1-3H3
• InChI Key： UGRLIZMQXHONTA-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=CC=1N1C=C(C(C)(C)N)N=N1

Computed Properties

• Exact Mass: 234.12807466g/mol
• Monoisotopic Mass: 234.12807466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-1-(2-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-ylpropan-2-amine

Research Brief on 2-1-(2-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-ylpropan-2-amine (CAS: 2138014-81-8)

In recent years, the compound 2-1-(2-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-ylpropan-2-amine (CAS: 2138014-81-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazole and fluoro-methylphenyl moieties, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 2-1-(2-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-ylpropan-2-amine involves a multi-step process that includes click chemistry for the formation of the triazole ring. Recent studies have optimized this synthesis to improve yield and purity, making it more feasible for large-scale production. The compound's structural features, particularly the fluorine substitution, enhance its metabolic stability and bioavailability, which are critical for drug development.

Pharmacological evaluations have revealed that 2-1-(2-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-ylpropan-2-amine exhibits potent activity as a modulator of specific neurotransmitter systems. Preliminary in vitro and in vivo studies suggest its potential as a therapeutic agent for neurological disorders, including depression and anxiety. The compound's mechanism of action appears to involve the modulation of serotonin and dopamine receptors, although further detailed studies are required to elucidate the exact pathways.

In addition to its neurological applications, recent research has explored the anticancer properties of this compound. Its ability to inhibit certain kinases involved in tumor growth has been demonstrated in cell line studies, positioning it as a candidate for further investigation in oncology. However, comprehensive toxicology and pharmacokinetic studies are still needed to assess its safety and efficacy in humans.

In conclusion, 2-1-(2-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-ylpropan-2-amine (CAS: 2138014-81-8) represents a versatile and promising molecule in medicinal chemistry. Its unique structural attributes and broad pharmacological profile make it a subject of ongoing research. Future studies should focus on advancing its preclinical development and exploring its potential in clinical settings. This brief underscores the importance of continued investment in research to fully realize the therapeutic potential of this compound.